![molecular formula C15H12BrClN2OS B4771367 N-{[(4-bromo-3-methylphenyl)amino]carbonothioyl}-4-chlorobenzamide](/img/structure/B4771367.png)
N-{[(4-bromo-3-methylphenyl)amino]carbonothioyl}-4-chlorobenzamide
Overview
Description
N-{[(4-bromo-3-methylphenyl)amino]carbonothioyl}-4-chlorobenzamide, also known as BML-284, is a small molecule that has been extensively studied for its potential therapeutic applications. It is a selective peroxisome proliferator-activated receptor (PPAR) gamma coactivator-1 alpha (PGC-1α) inhibitor that has been shown to have promising effects in treating various diseases such as cancer, diabetes, and obesity. In
Scientific Research Applications
N-{[(4-bromo-3-methylphenyl)amino]carbonothioyl}-4-chlorobenzamide has been extensively studied for its potential therapeutic applications. It has been shown to have promising effects in treating various diseases such as cancer, diabetes, and obesity. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In diabetes research, this compound has been shown to improve insulin sensitivity and glucose tolerance. In obesity research, this compound has been shown to reduce body weight and improve metabolic parameters.
Mechanism of Action
N-{[(4-bromo-3-methylphenyl)amino]carbonothioyl}-4-chlorobenzamide is a selective PGC-1α inhibitor that works by blocking the interaction between PGC-1α and PPARγ. PGC-1α is a coactivator that regulates the expression of genes involved in energy metabolism, while PPARγ is a nuclear receptor that regulates adipogenesis and glucose metabolism. By inhibiting the interaction between PGC-1α and PPARγ, this compound reduces the expression of genes involved in energy metabolism, leading to improved metabolic parameters.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis by reducing the expression of genes involved in energy metabolism. In diabetes research, this compound has been shown to improve insulin sensitivity and glucose tolerance by reducing the expression of genes involved in glucose metabolism. In obesity research, this compound has been shown to reduce body weight and improve metabolic parameters by reducing the expression of genes involved in adipogenesis and energy metabolism.
Advantages and Limitations for Lab Experiments
N-{[(4-bromo-3-methylphenyl)amino]carbonothioyl}-4-chlorobenzamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. It is also highly selective for PGC-1α, which reduces the risk of off-target effects. However, this compound also has some limitations. It has low solubility in water, which can make it challenging to work with in some experiments. It also has a short half-life, which can limit its effectiveness in some applications.
Future Directions
There are several future directions for research on N-{[(4-bromo-3-methylphenyl)amino]carbonothioyl}-4-chlorobenzamide. One direction is to explore its potential therapeutic applications in other diseases such as neurodegenerative disorders and cardiovascular disease. Another direction is to develop more potent and selective PGC-1α inhibitors that can be used in clinical settings. Finally, research can be conducted to explore the use of this compound in combination with other drugs to enhance its therapeutic effects.
Properties
IUPAC Name |
N-[(4-bromo-3-methylphenyl)carbamothioyl]-4-chlorobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12BrClN2OS/c1-9-8-12(6-7-13(9)16)18-15(21)19-14(20)10-2-4-11(17)5-3-10/h2-8H,1H3,(H2,18,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCZYKWYEECZQBU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=S)NC(=O)C2=CC=C(C=C2)Cl)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12BrClN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.